Cas no 1785382-30-0 (2-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-one)

• Product Name: 2-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-one
• CAS No: 1785382-30-0
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• CID: 6567483
• PubChem ID: 84787109
• Update Time: 2025-05-19

2-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-one
• 1785382-30-0
• EN300-1984743

• Inchi： 1S/C9H8ClF2NO/c1-4(13)9(14)5-2-8(12)6(10)3-7(5)11/h2-4H,13H2,1H3
• InChI Key： ZOQIFTXMUMLQJF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C(C(C)N)=O)F

Computed Properties

• Exact Mass: 219.0262479g/mol
• Monoisotopic Mass: 219.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-one

Comprehensive Guide to 2-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-one (CAS No. 1785382-30-0): Properties, Applications, and Market Insights

2-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-one (CAS No. 1785382-30-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amino and difluorophenyl functional groups, plays a crucial role in the development of novel bioactive molecules. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential applications, making it a trending topic in scientific discussions.

The molecular structure of 2-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-one features a propan-1-one backbone substituted with an amino group and a 4-chloro-2,5-difluorophenyl ring. This configuration imparts distinct chemical reactivity, making it a valuable intermediate in organic synthesis. Its CAS No. 1785382-30-0 is frequently searched in databases for purity verification and regulatory compliance, highlighting its importance in quality control processes.

One of the key applications of 2-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-one is in the pharmaceutical industry, where it serves as a precursor for the synthesis of potential therapeutic agents. The presence of fluorine and chlorine atoms enhances the compound's bioavailability and metabolic stability, traits highly sought after in drug development. Recent studies have explored its utility in designing central nervous system (CNS) targeting molecules, addressing growing demands for neurological disorder treatments.

In addition to pharmaceuticals, CAS No. 1785382-30-0 is investigated for its role in material science. The difluorophenyl moiety contributes to thermal stability and electronic properties, making it suitable for advanced polymer and coating formulations. Researchers are also examining its potential in organic light-emitting diodes (OLEDs), aligning with the global push for energy-efficient technologies.

The synthesis of 2-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-one typically involves multi-step organic reactions, including halogenation and amination processes. Optimizing these procedures for higher yields and lower environmental impact is a current focus, reflecting the industry's shift toward green chemistry principles. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity and structural integrity.

Market trends indicate rising demand for CAS No. 1785382-30-0, driven by its versatility and expanding applications. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and industrial players. Regulatory frameworks ensure its safe handling and transportation, with compliance being a priority for stakeholders. The compound's patent landscape is also evolving, with new filings highlighting innovative uses and synthetic methods.

For researchers seeking 2-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-one, understanding its storage conditions and handling protocols is critical. Stability under varying temperatures and compatibility with common solvents are frequently discussed in technical forums. Additionally, safety data sheets (SDS) provide comprehensive guidelines to mitigate risks during laboratory use.

In conclusion, 2-amino-1-(4-chloro-2,5-difluorophenyl)propan-1-one (CAS No. 1785382-30-0) stands out as a compound of high scientific and industrial relevance. Its applications span pharmaceuticals, materials science, and beyond, with ongoing research uncovering new potentials. As innovation continues, this compound is poised to remain a focal point in chemical and life sciences, addressing both current challenges and future opportunities.